N-(2-(cyclohex-1-en-1-yl)ethyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(cyclohex-1-en-1-yl)ethyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide is a useful research compound. Its molecular formula is C16H23N3O and its molecular weight is 273.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactions in Medicinal Chemistry
Triazines and Related Products : Imidazolyl-hydrazones derived from 5-Diazomidazole-4-carboxamide have been synthesized, leading to the development of imidazo[5,1-c][1,2,4]triazines. These compounds show potential in creating novel therapeutic agents through cyclization reactions, indicating a pathway for exploring similar compounds like N-(2-(cyclohex-1-en-1-yl)ethyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide in drug design (Baig & Stevens, 1981).
Nonpeptide Angiotensin II Receptor Antagonists : The discovery of N-(biphenylylmethyl)imidazoles as orally active antihypertensive agents highlights the potential of structurally similar compounds in targeting specific receptors, suggesting an avenue for the application of this compound in receptor-targeted therapy (Carini et al., 1991).
Antitumor Applications
Antitumor Imidazotetrazines : The synthesis and chemistry of imidazotetrazines, with emphasis on compounds like 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, offer insights into the design of novel antitumor agents. This research underscores the potential of using structurally related compounds in cancer therapy (Stevens et al., 1984).
Antimycobacterial Activity
Imidazo[1,2-a]pyridine-3-carboxamide Derivatives : The design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have demonstrated considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, highlighting the potential for structurally similar compounds to contribute to antimycobacterial research and therapy (Lv et al., 2017).
Cardiovascular Research
N-Substituted-4-(1H-imidazol-1-yl)benzamides : The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides have been explored as selective class III agents, indicating potential for compounds with related structures in the development of cardiovascular therapies (Morgan et al., 1990).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O/c20-16(17-9-8-12-4-2-1-3-5-12)13-6-7-14-15(10-13)19-11-18-14/h4,11,13H,1-3,5-10H2,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGSBYEDOGFAZLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2CCC3=C(C2)NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.